Cas no 1058238-68-8 (ethyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate
• CAS No: 1058238-68-8
• MF: C₉H₁₁N₅O₂S
• MW: 253.280939340591
• CID: 5818837
• PubChem ID: 25793514
• Update Time: 2025-10-30

ethyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate
• AKOS024494079
• 1058238-68-8
• F5061-0119
• ethyl 2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetate
• ethyl 2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetate

• Inchi： 1S/C9H11N5O2S/c1-3-16-6(15)4-17-9-7-8(10-5-11-9)14(2)13-12-7/h5H,3-4H2,1-2H3
• InChI Key： FBHLKPSEKCPQPR-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=C2C(=NC=N1)N(C)N=N2

Computed Properties

• Exact Mass: 253.06334578g/mol
• Monoisotopic Mass: 253.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Additional information on ethyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate

Ethyl 2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-d]Pyrimidin-7-Yl}Sulfanyl)Acetate: A Comprehensive Overview

Ethyl 2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-d]Pyrimidin-7-Yl}Sulfanyl)Acetate is a compound with the CAS number 1058238-68-8. This compound belongs to the class of organic sulfur-containing compounds and has garnered significant attention in recent years due to its potential applications in various fields. The molecule's structure is characterized by a triazolopyrimidine ring system fused with a sulfanyl group and an ethyl acetate moiety. This unique combination makes it a promising candidate for research in medicinal chemistry and materials science.

The triazolopyrimidine core of this compound is known for its versatility in chemical synthesis. Recent studies have highlighted its ability to act as a scaffold for the development of bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for the synthesis of novel antibiotics and antiviral agents. The sulfanyl group attached to the triazolopyrimidine ring plays a crucial role in modulating the compound's reactivity and bioavailability. This feature has been extensively studied in the context of drug delivery systems.

Ethyl 2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-d]Pyrimidin-7-Yl}Sulfanyl)Acetate has also been investigated for its potential in materials science. Its sulfur-containing functional groups make it suitable for applications in polymer chemistry and catalysis. Recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional catalysts in industrial processes. The ethyl acetate moiety further enhances its solubility properties, making it an attractive candidate for use in solvent-free reaction systems.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired scale of production and the availability of starting materials. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards.

The biological activity of Ethyl 2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-d]Pyrimidin-7-Yl}Sulfanyl)Acetate has been extensively studied using in vitro and in vivo models. Preclinical studies have demonstrated its potential as an anticancer agent by targeting specific signaling pathways involved in tumor growth and metastasis. Additionally, this compound has shown promise as an anti-inflammatory agent by modulating key inflammatory mediators.

Recent breakthroughs in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Advanced molecular modeling techniques have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for optimizing its therapeutic potential and minimizing adverse effects.

In conclusion, Ethyl 2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-d]Pyrimidin-7-Yl}Sulfanyl)Acetate represents a versatile and multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its unique structural features and promising biological activity make it a subject of ongoing research interest. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.